Cas no 1380996-06-4 (6-(piperidin-4-yl)methylquinoline)

• Product Name: 6-(piperidin-4-yl)methylquinoline
• CAS No: 1380996-06-4
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5820338
• PubChem ID: 73439138
• Update Time: 2025-05-24

6-(piperidin-4-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-(4-piperidinylmethyl)-
• 6-(Piperidin-4-ylmethyl)quinoline
• 6-(piperidin-4-yl)methylquinoline
• 1380996-06-4
• CCG-209339
• PS-0368
• 6-[(piperidin-4-yl)methyl]quinoline
• CS-0271140
• EN300-1745143
• AKOS024225358

• Inchi： 1S/C15H18N2/c1-2-14-11-13(3-4-15(14)17-7-1)10-12-5-8-16-9-6-12/h1-4,7,11-12,16H,5-6,8-10H2
• InChI Key： PJUVMLMUAJILPL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC3CCNCC3)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 389.3±22.0 °C(Predicted)
• pka: 10.53±0.10(Predicted)

Additional information on 6-(piperidin-4-yl)methylquinoline

Introduction to 6-(piperidin-4-yl)methylquinoline (CAS No. 1380996-06-4)

6-(piperidin-4-yl)methylquinoline, identified by its Chemical Abstracts Service (CAS) number 1380996-06-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural integration of a piperidine moiety with a quinoline backbone imparts unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The quinoline core of 6-(piperidin-4-yl)methylquinoline is a well-documented pharmacophore, historically associated with antimicrobial, antimalarial, and anticancer properties. Quinolines have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors. The introduction of the piperidin-4-ylmethyl substituent enhances the compound's solubility and metabolic stability, which are critical factors in drug design. This modification also influences the electronic and steric properties of the molecule, potentially modulating its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-(piperidin-4-yl)methylquinoline and biological systems. Studies suggest that the piperidine ring can form stable hydrogen bonds with polar residues in protein targets, while the quinoline moiety engages in π-stacking interactions. These interactions are pivotal in determining the compound's binding affinity and selectivity. High-throughput screening (HTS) and virtual screening (VS) approaches have been employed to identify derivatives of 6-(piperidin-4-yl)methylquinoline with enhanced pharmacological profiles.

One of the most promising applications of 6-(piperidin-4-yl)methylquinoline is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, such as Janus kinases (JAKs) and tyrosine kinases (TYKs). The ability to modulate kinase activity makes 6-(piperidin-4-yl)methylquinoline a candidate for treating inflammatory disorders and malignancies.

Another area of interest is the potential of 6-(piperidin-4-yl)methylquinoline as an antiviral agent. Emerging research indicates that quinoline derivatives can interfere with viral replication by inhibiting viral proteases or polymerases. The structural features of 6-(piperidin-4-yl)methylquinoline may allow it to bind to viral proteins, disrupting their function. This has opened up avenues for developing novel antiviral therapies against RNA viruses, such as influenza and coronaviruses.

The synthesis of 6-(piperidin-4-yl)methylquinoline involves multi-step organic reactions, typically starting from commercially available quinoline derivatives. The introduction of the piperidine ring is achieved through nucleophilic substitution or condensation reactions, followed by functional group modifications to achieve the desired purity and yield. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of producing this compound.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic properties of 6-(piperidin-4-yl)methylquinoline. These studies have revealed that the compound exhibits moderate bioavailability and favorable metabolic profiles when administered orally. However, issues such as rapid metabolism or poor distribution may need to be addressed through structural optimization. Pharmacokinetic modeling has been instrumental in predicting drug-drug interactions and optimizing dosing regimens.

The safety profile of 6-(piperidin-4-yl)methylquinoline is another critical aspect that has been evaluated through preclinical toxicology studies. Initial findings suggest that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, long-term studies are necessary to assess any potential cumulative toxicity or delayed side effects. These safety evaluations are essential for advancing towards clinical trials and ensuring patient safety.

Future directions in the research of 6-(piperidin-4-yl)methylquinoline include exploring its potential in combination therapies. The synergistic effects of combining this compound with other drugs could enhance therapeutic outcomes while reducing side effects. Additionally, investigating its role in precision medicine approaches could lead to more targeted treatments for patients with specific genetic or molecular profiles.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the process of identifying novel compounds like 6-(piperidin-4-yl)methylquinoline. AI-driven platforms can predict biological activity based on structural features, accelerates hit identification, and optimizes lead compounds for clinical development. These technologies are particularly useful in designing derivatives with improved efficacy and reduced toxicity.

In conclusion, 6-(piperidin-4-yl)methylquinoline (CAS No. 1380996-06-4) represents a promising candidate for therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover its potential in treating various diseases, particularly cancer and viral infections. With advancements in synthetic chemistry, computational biology, and AI-driven drug discovery, the future prospects for this compound are highly encouraging.